Cas no 5702-74-9 (N-(4-Isopropylphenyl)acetamide)

• Product Name: N-(4-Isopropylphenyl)acetamide
• CAS No: 5702-74-9
• Molecular Formula: C₁₁H₁₅NO
• Molecular Weight: 177.2429
• MDL: MFCD00026406
• CID: 85420
• PubChem ID: 258025

N-(4-Isopropylphenyl)acetamide Properties

Names and Identifiers

• N-(4-Isopropylphenyl)acetamide
• 4'-Isopropylacetanilide
• 4-ISOPROPYLACETANILIDE
• 1-(acetylamino)-4-(1-methylethyl)benzene
• 4-acetaminoisopropylbenzene
• N-(4-ISOPROPYL-PHENYL)-ACETAMIDE
• N1-(4-ISOPROPYLPHENYL)ACETAMIDE
• p-isopropylacetanilide
• FT-0629679
• 5702-74-9
• DTXSID70972508
• CS-0196064
• AS-37420
• N-[4-(Propan-2-yl)phenyl]ethanimidic acid
• N-Acetyl-4-isopropylaniline
• NSC86664
• N-(4-propan-2-ylphenyl)acetamide
• SCHEMBL104524
• CHEMBL1973841
• MFCD00026406
• AO-548/04413059
• NSC-86664
• AKOS002960124
• BQZWLSZGPBNHDA-UHFFFAOYSA-N
• HMS551J03
• A831286
• MLS-0463337.0001
• 4-Isopropyl acetanilide
• NCIOpen2_001029
• Maybridge1_003545
• N-(4-isopropylphenyl)acetamide
• STK217311
• 4-Isopropylacetanilide
• N-[4-(propan-2-yl)phenyl]acetamide

• MDL： MFCD00026406
• InChIKey： BQZWLSZGPBNHDA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO/c1-8(2)10-4-6-11(7-5-10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
• SMILES： CC(C1=CC=C(NC(C)=O)C=C1)C

Computed Properties

• Exact Mass: 177.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 177.115
• Heavy Atom Count: 13
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• LogP: 2.84140
• PSA: 29.10000
• Refractive Index: 1.552
• Boiling Point: 323.7±21.0 °C at 760 mmHg
• Melting Point: 101-103°C
• Flash Point: 129.5±22.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3